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Compound of Interest

Compound Name: Hexynylcyclohexanol

Cat. No.: B100555

An In-depth Technical Guide to 1-Ethynylcyclohexanol: Chemical Properties and Structure

Introduction

1-Ethynylcyclohexanol, also known as (1-Hydroxycyclohexyl)ethyne, is a tertiary alcohol
containing both a hydroxyl group and a terminal alkyne unit.[1] This unique combination of
functional groups imparts excellent chemical reactivity, making it a valuable building block and
intermediate in organic synthesis.[1][2] Its applications are widespread, ranging from the
production of pharmaceuticals and pesticides to its use as a stabilizer, corrosion inhibitor, and
dispersant in the fine chemical industry.[1][3] This document provides a comprehensive
overview of the chemical properties, structure, and experimental protocols associated with 1-
Ethynylcyclohexanol for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

1-Ethynylcyclohexanol is a white crystalline solid at low temperatures, transitioning to a
colorless to light yellow liquid after melting.[4][5] It is soluble in many common organic solvents
and has a water solubility of 10 g/L at 20°C.[1][3][5]
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Property Value Source(s)
Molecular Formula CsH120 [4][5][6][7]
Molecular Weight 124.18 g/mol 416171
Melting Point 30-33°C [311415]1[8]
Boiling Point 180 °C [31[51[8]
Density 0.967 g/mL at 25 °C [3][5]

Vapor Pressure

<1 mmHg at 20 °C

[3]

Flash Point 73 °C (163.4 °F) - closed cup

Refractive Index 1.481-1.484 [3]

LogP 1.49 at25°C [31[5]
CAS Registry Number 78-27-3 [4161718l

Chemical Structure and Reactivity

The structure of 1-Ethynylcyclohexanol features a cyclohexyl ring with a hydroxyl (-OH) group

and an ethynyl (-C=CH) group attached to the same tertiary carbon atom. This arrangement

makes it a tertiary propargyl alcohol.

» Ethynyl Group: The terminal alkyne is characterized by a high electron density, making it

susceptible to reactions with electrophilic reagents.[1] It can undergo addition reactions with

halogens and halogenated hydrocarbons.[1][5]

o Hydroxyl Group: The tertiary hydroxyl group can participate in reactions typical of alcohols,

such as esterification or ether formation when treated with acid anhydrides, acid chlorides, or

alkyl halides.[1][5]

» Reactivity: The molecule serves as a precursor in various chemical transformations. For

instance, it can undergo hydration to form 1-acetylcyclohexanol.[9] It is also used in

polymerization reactions catalyzed by transition metals and can react with transition metal

hydrides to form vinyl derivatives.[3] Its functional groups are suitable for click chemistry

applications, a vital tool in drug development and materials science.[2][10]
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Spectroscopic Information

The structure of 1-Ethynylcyclohexanol has been confirmed by various spectroscopic methods.

Infrared (IR) Spectroscopy: IR spectra are available and would typically show characteristic
absorption bands for the O-H stretch of the alcohol, the =C-H stretch of the terminal alkyne,
and the C=C triple bond stretch.[4][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 3C NMR data have
been recorded for this compound.[4][11] These spectra provide detailed information about
the hydrogen and carbon environments within the molecule, confirming the presence of the
cyclohexyl, hydroxyl, and ethynyl protons and carbons.

Mass Spectrometry (MS): Mass spectrometry data, particularly from electron ionization (El),
is available and helps to confirm the molecular weight and fragmentation pattern of the
compound.[4][6][12][13]

Experimental Protocols
Synthesis of 1-Ethynylcyclohexanol

Several methods exist for the synthesis of 1-Ethynylcyclohexanol. A common and efficient

laboratory-scale method involves the ethynylation of cyclohexanone.[14]

Method 1: Ethynylation using n-Butyllithium and Trimethylsilylacetylene[1]

This procedure involves the reaction of a protected alkyne with cyclohexanone, followed by

deprotection.

Reaction Setup: Dissolve trimethylsilylacetylene (3.23 g) in 30 mL of anhydrous
tetrahydrofuran (THF) in a dry reactor under an inert atmosphere (e.g., argon) and cool the
solution to -78 °C.

Lithiation: Slowly add n-butyllithium (14 mL of a 2.5 M solution in hexane, 36 mmol) dropwise
to the solution. Stir the resulting mixture at -78 °C for 30 minutes.

Addition of Ketone: Slowly add cyclohexanone (30 mmol) to the reaction mixture.
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e Warming and Reaction: Allow the reaction solution to slowly warm to room temperature and
continue stirring for 5 hours.

e Quenching and Extraction: Quench the reaction with a saturated aqueous solution of
ammonium chloride (NH4Cl). Extract the aqueous layer three times with diethyl ether (3 x 30
mL).

e Washing and Drying: Combine the organic extracts and wash them with brine and water. Dry
the organic phase over anhydrous magnesium sulfate (MgSQOa).

« Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure.
Purify the resulting residue by silica gel column chromatography to yield the target product.

Method 2: Ethynylation using Sodium Acetylide[14]
This is a more traditional approach.

o Preparation of Sodium Acetylide: In a flask equipped for handling liquid ammonia, sodium
metal is dissolved to form a blue solution. Acetylene gas is then bubbled through the solution
to form a suspension of sodium acetylide.

o Reaction with Cyclohexanone: Cyclohexanone is added to the sodium acetylide suspension
in liquid ammonia.

o Work-up: After the reaction is complete, the ammonia is allowed to evaporate. The reaction
mixture is then treated with an acidic work-up to protonate the resulting alkoxide and yield 1-
Ethynylcyclohexanol.

Workflow for Synthesis and Purification

The general laboratory workflow for the synthesis and purification of 1-Ethynylcyclohexanol can
be visualized as follows.
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Figure 1: General workflow for the synthesis and purification of 1-Ethynylcyclohexanol.

Safety and Handling

1-Ethynylcyclohexanol is classified as harmful if swallowed and toxic in contact with skin.[4][5]
It is also known to cause serious eye irritation and skin irritation.[4][15] Therefore, appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should
be worn when handling this chemical. All work should be conducted in a well-ventilated area or
under a chemical fume hood.[15][16] The compound is combustible and should be stored away
from heat, open flames, and incompatible substances such as strong acids, strong oxidizing
agents, and finely powdered metals.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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